Cas no 812667-44-0 (4-Bromo-2-methoxybenzamide)

• Product Name: 4-Bromo-2-methoxybenzamide
• CAS No: 812667-44-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD12913570
• CID: 1086106
• PubChem ID: 18457017
• Update Time: 2025-05-19

4-Bromo-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxybenzamide
• Z964990652
• MFCD12913570
• SB77041
• FT-0764814
• Benzamide, 4-bromo-2-methoxy-
• AKOS005147316
• BS-29552
• E86068
• CHEMBL5001889
• EN300-61359
• 812667-44-0
• CS-0119841
• SCHEMBL423775
• IVYKCTGCJDBWMQ-UHFFFAOYSA-N
• DTXSID40594034
• DA-39924

• MDL： MFCD12913570
• Inchi： 1S/C8H8BrNO2/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： IVYKCTGCJDBWMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=C(C=1)OC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 134-136 °C
• Boiling Point: 305.9±32.0 °C at 760 mmHg
• Flash Point: 138.8±25.1 °C
• PSA: 53.31000
• LogP: 2.44080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-2-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2-methoxybenzamide

Introduction to 4-Bromo-2-methoxybenzamide (CAS No. 812667-44-0)

4-Bromo-2-methoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 812667-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both bromine and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of 4-bromo-2-methoxybenzamide contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents. The bromine atom, being highly electronegative, can participate in various chemical reactions such as cross-coupling reactions, which are pivotal in modern drug synthesis. Meanwhile, the methoxy group introduces a hydrophilic character to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability.

In recent years, there has been a surge in research focused on benzamide derivatives due to their demonstrated pharmacological activities. Specifically, compounds with similar structural motifs have shown promise in modulating inflammatory pathways, enzyme inhibition, and even antitumor effects. The 4-bromo-2-methoxybenzamide structure provides a versatile platform for medicinal chemists to explore these possibilities further.

One of the most compelling aspects of 4-bromo-2-methoxybenzamide is its role as an intermediate in synthesizing more complex molecules. Researchers have leveraged its reactivity to develop libraries of derivatives that exhibit enhanced binding affinity to biological targets. For instance, studies have highlighted its utility in generating compounds that interact with proteases and kinases, which are key players in many disease pathways.

The bromine substituent on the aromatic ring is particularly noteworthy, as it allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). By incorporating 4-bromo-2-methoxybenzamide into synthetic routes, chemists can efficiently build upon existing scaffolds or introduce novel functionalities.

Moreover, the methoxy group not only influences the electronic properties of the molecule but also serves as a handle for further derivatization. For example, it can be oxidized to a hydroxyl group or reduced to an alcohol, opening up multiple avenues for structural diversification. This flexibility makes 4-bromo-2-methoxybenzamide an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 4-bromo-2-methoxybenzamide. Molecular modeling studies suggest that its structural features may allow it to interact with specific residues in target proteins, thereby modulating their activity. These insights have guided experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening techniques have been employed to predict new derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in benzamide derivatives due to their historical success as drugs. For example, drugs like voriconazole and celecoxib contain benzamide moieties that contribute to their therapeutic effects. The compound 4-bromo-2-methoxybenzamide shares structural similarities with these established drugs, suggesting potential therapeutic relevance. However, further research is needed to fully elucidate its biological activity and therapeutic potential.

In academic research circles, 4-bromo-2-methoxybenzamide has been used as a building block for exploring novel mechanisms of action. Researchers have investigated its interactions with various enzymes and receptors, uncovering unexpected biological activities. These findings underscore the importance of exploring structurally diverse compounds like 4-bromo-2-methoxybenzamide, as they may reveal new therapeutic strategies.

The synthesis of 4-bromo-2-methoxybenzamide itself presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as transition-metal catalysis and flow chemistry have been particularly effective in facilitating these processes.

As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools like 4-bromo-2-methoxybenzamide. Its unique structural features make it a promising candidate for addressing unmet medical needs. Whether used as a starting material or a lead compound, its versatility ensures continued relevance in both academic and industrial settings.

In conclusion,4-Bromo-2-methoxybenzamide (CAS No. 812667-44-0) represents a significant advancement in chemical research with potential implications across multiple disciplines. Its structural attributes enable diverse applications ranging from drug discovery to material science. As research progresses,4-Bromo-2-methoxybenzamide is poised to play an increasingly important role in shaping future therapeutic interventions.